Cas no 15127-94-3 (1,4-Naphthalenedione, 5-hydroxy-2-methoxy-)

• Product Name: 1,4-Naphthalenedione, 5-hydroxy-2-methoxy-
• CAS No: 15127-94-3
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 96504
• PubChem ID: 10104346
• Update Time: 2025-04-18

1,4-Naphthalenedione, 5-hydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-hydroxy-2-methoxy-
• 5-hydroxy-2-methoxynaphthalene-1,4-dione
• SCHEMBL5175513
• 15127-94-3
• DTXSID20435638
• 2-Methoxyjuglone
• CHEMBL480099
• 5-hydroxy-2-methoxynaphthoquinone
• 5-hydroxy-2-methoxy-1,4-naphthoquinone

• Inchi： 1S/C11H8O4/c1-15-9-5-8(13)10-6(11(9)14)3-2-4-7(10)12/h2-5,12H,1H3
• InChI Key： GATGZQSBJAZYRT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2C(=CC=CC=2C1=O)O)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones